Cas no 1803668-50-9 (6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide)

• Product Name: 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide
• CAS No: 1803668-50-9
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917300
• Update Time: 2025-05-20

6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide
• 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)2-1-3(15(9,13)14)4(11)6(12)10-2/h1,5,11H,(H,10,12)(H2,9,13,14)
• InChI Key： CYFHGMYAWMSKEM-UHFFFAOYSA-N
• SMILES： S(C1=C(C(NC(C(F)F)=C1)=O)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -0.5
• Topological Polar Surface Area: 118

Additional information on 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide

6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide (CAS No. 1803668-50-9): A Comprehensive Overview

6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide (CAS No. 1803668-50-9) is a specialized sulfonamide derivative with unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine sulfonamides, which have garnered significant attention due to their biological activity and versatility in synthesis. The presence of both difluoromethyl and dihydroxy groups in its structure makes it particularly interesting for drug discovery and material science applications.

The molecular formula of 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide is C₆H₆F₂N₂O₄S, with a molecular weight of 240.19 g/mol. Its structural features include a pyridine core substituted with hydroxyl groups at positions 2 and 3, a difluoromethyl group at position 6, and a sulfonamide moiety at position 4. This unique combination of functional groups contributes to its potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the growing interest in fluorinated pyridine derivatives like 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms is a common strategy in modern drug design, as it can significantly improve a compound's pharmacological properties. Researchers are particularly interested in how the difluoromethyl group might influence the compound's interaction with biological targets.

In pharmaceutical applications, 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide shows promise as a potential intermediate for the synthesis of novel therapeutic agents. The sulfonamide group is known to participate in hydrogen bonding interactions with biological targets, making it valuable for designing enzyme inhibitors. Current research trends suggest this compound might find applications in developing treatments for inflammatory conditions or metabolic disorders, though specific clinical applications would require further investigation.

The synthesis of 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide typically involves multi-step organic transformations, starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Recent publications have described improved methods for introducing the difluoromethyl group under mild conditions, which could enhance the scalability of production for research purposes.

From a physicochemical perspective, 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide exhibits moderate solubility in polar organic solvents and limited solubility in water, which is typical for many pyridine sulfonamides. Its stability profile suggests it can be stored under standard laboratory conditions, though protection from moisture is generally recommended for long-term storage. The compound's melting point and other physical characteristics are areas of active research, with new data continually emerging from academic and industrial laboratories.

In the context of current scientific trends, 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide aligns with several important research directions. The growing demand for fluorinated pharmaceutical intermediates and the increasing importance of sulfonamide-containing compounds in drug discovery make this compound particularly relevant. Additionally, the development of new synthetic methodologies for difluoromethylated heterocycles represents an active area of investigation in organic chemistry.

Quality control and analytical characterization of 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. Recent advances in analytical technology have improved the ability to detect and quantify impurities in such specialized compounds, supporting their use in more sensitive applications.

The commercial availability of 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide (CAS No. 1803668-50-9) has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound, often with custom purity grades and packaging options to meet diverse research needs. Market analysis suggests that demand for such fluorinated heterocyclic compounds will continue to rise, driven by pharmaceutical and agrochemical research activities.

Safety considerations for handling 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, prudent laboratory practices including proper ventilation, personal protective equipment, and appropriate waste disposal are recommended when working with this chemical. Researchers are advised to consult the most recent safety data sheets for specific handling instructions.

Looking to the future, 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide represents an interesting case study in the evolution of fluorinated pharmaceutical intermediates. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this compound and its derivatives may be realized. Current research directions suggest possible applications in targeted drug delivery systems and as scaffolds for combinatorial chemistry approaches.

In conclusion, 6-(Difluoromethyl)-2,3-dihydroxypyridine-4-sulfonamide (CAS No. 1803668-50-9) stands as a noteworthy example of modern heterocyclic chemistry with significant potential in pharmaceutical research. Its unique structural features, combining fluorine substitution with hydroxyl and sulfonamide functionalities, make it a valuable building block for drug discovery. As research into fluorinated compounds and pyridine derivatives continues to expand, this compound will likely play an important role in the development of new therapeutic agents and materials.